![molecular formula C13H19NO2 B2418654 {4-[Amino(phenyl)methyl]oxan-4-yl}methanol CAS No. 1909305-33-4](/img/structure/B2418654.png)
{4-[Amino(phenyl)methyl]oxan-4-yl}methanol
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Overview
Description
The compound “{4-[Amino(phenyl)methyl]oxan-4-yl}methanol” is an organic compound with the molecular formula C13H19NO2 . It has a molecular weight of 221.30 . The compound is also known as 2H-Pyran-4-methanol, 4-(aminophenylmethyl)tetrahydro .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a tetrahydro-2H-pyran ring (a six-membered ring with one oxygen atom and five carbon atoms) attached to a phenyl group (a six-membered aromatic ring) through a methylene (-CH2-) bridge . The phenyl ring carries an amino (-NH2) group, and the tetrahydro-2H-pyran ring carries a hydroxymethyl (-CH2OH) group .Scientific Research Applications
Synthesis and Characterization
- The synthesis of related compounds, like phenylpyrrolidinyl methanol derivatives, is achieved through the reduction of cyclic sulfonamide precursors. This method represents an efficient way to construct molecules incorporating aryl groups (Evans, 2007).
Applications in Organic Synthesis
- Methanol is employed as a hydrogen source and C1 synthon in organic synthesis, for example in the N-methylation of amines and transfer hydrogenation of nitroarenes. This showcases methanol's utility in creating N-methylated products and pharmaceutical agents (Sarki et al., 2021).
Catalytic Reactions
- Furan-2-yl(phenyl)methanol derivatives undergo aza-Piancatelli rearrangement, leading to the formation of benzothiazine or oxazine derivatives. This methodology highlights the efficiency of certain catalytic reactions in organic chemistry (Reddy et al., 2012).
Pharmaceutical Applications
- Certain derivatives like 2-((4-amino-1,2,5-oxadiazol-3-ylimino)methyl)-4-(phenyldiazenyl)phenol, synthesized in methanol, exhibit significant antibacterial activity, underscoring the potential of such compounds in pharmaceutical applications (Kakanejadifard et al., 2013).
Asymmetric Synthesis
- Enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol, synthesized from methionine, is used for catalytic asymmetric addition to aldehydes. This illustrates the role of such compounds in achieving high enantioselectivity in chemical reactions (Wang et al., 2008).
Novel Synthesis Methods
- New Quinazolines synthesized using methanol demonstrate antimicrobial properties, indicating the role of methanol and related compounds in the development of new antimicrobial agents (Desai et al., 2007).
Safety and Hazards
properties
IUPAC Name |
[4-[amino(phenyl)methyl]oxan-4-yl]methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c14-12(11-4-2-1-3-5-11)13(10-15)6-8-16-9-7-13/h1-5,12,15H,6-10,14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYPXKTOTFOLRID-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CO)C(C2=CC=CC=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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